
In-Depth Technical Guide to 6-Bromo-1-hexene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Bromo-1-hexene

Cat. No.: B1265582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Bromo-1-hexene, a versatile

bifunctional molecule utilized in a variety of organic syntheses. This document details its

physicochemical properties, provides in-depth experimental protocols for its synthesis and key

reactions, and illustrates its synthetic utility.

Physicochemical Properties of 6-Bromo-1-hexene
6-Bromo-1-hexene is a colorless to pale yellow liquid at room temperature.[1][2] Its

bifunctionality, possessing both a terminal alkene and a primary alkyl bromide, makes it a

valuable reagent in organic chemistry.[2] The quantitative properties of 6-Bromo-1-hexene are

summarized in the table below for easy reference.
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Property Value

Molecular Weight 163.06 g/mol [3][4][5][6]

Molecular Formula C₆H₁₁Br[3][4][5]

CAS Number 2695-47-8[3][5]

Density 1.22 g/mL at 25 °C[4][6][7]

Boiling Point
154-156 °C at 760 mmHg; 47-51 °C at 16

mmHg[4][6][7]

Refractive Index n20/D 1.465[6][7]

Flash Point 54 °C (129.2 °F) - closed cup[1][7]

Solubility Not miscible in water[4]

Appearance Colorless to pale yellow liquid[1][2]

Experimental Protocols
Detailed methodologies for the synthesis of 6-Bromo-1-hexene and its subsequent key

reactions are provided below.

Synthesis of 6-Bromo-1-hexene from 1,6-
Dibromohexane
A common and efficient method for the synthesis of 6-Bromo-1-hexene is through the

monodehydrobromination of 1,6-dibromohexane.[1] This E2 elimination reaction is typically

mediated by a strong base.[1]

Reaction Scheme:

Br-(CH₂)₆-Br + KOtBu → CH₂=CH-(CH₂)₄-Br + KBr + tBuOH

Materials:

1,6-dibromohexane
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Potassium tert-butoxide (t-BuOK)

Anhydrous tetrahydrofuran (THF)

Deionized water

Diethyl ether

Saturated brine

Anhydrous sodium sulfate

Petroleum ether

Silica gel

Procedure:

To a stirred solution of 1,6-dibromohexane (1 equivalent) in anhydrous tetrahydrofuran (THF)

to make a 0.1 M solution, add potassium tert-butoxide (t-BuOK, 1.15 equivalents) in portions

over 30 minutes under an argon atmosphere.[1][8]

The reaction mixture is then stirred under reflux for 16 hours.[1][8]

After cooling to room temperature, the reaction is quenched with deionized water.[8]

The resulting mixture is diluted with diethyl ether, and the organic and aqueous layers are

separated.[8]

The aqueous layer is extracted multiple times with diethyl ether.[8]

The combined organic layers are washed with saturated brine, dried over anhydrous sodium

sulfate, filtered, and concentrated under reduced pressure.[8]

The crude product is purified by silica gel flash column chromatography using petroleum

ether as the eluent to yield 6-Bromo-1-hexene as a colorless oil (typical yield: ~79%).[8]
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Reaction Setup

Reaction

Workup

Purification

1. Dissolve 1,6-dibromohexane in anhydrous THF (0.1 M)

2. Add t-BuOK (1.15 eq) portion-wise over 30 min under Argon

3. Stir under reflux for 16 hours

4. Cool to RT and quench with deionized water

5. Dilute with diethyl ether and separate layers

6. Extract aqueous layer with diethyl ether

7. Combine organic layers, wash with brine, dry (Na2SO4), and concentrate

8. Purify by flash chromatography (Silica gel, petroleum ether)

Product: 6-Bromo-1-hexene
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Key Reactions

Resulting Products / Intermediates

6-Bromo-1-hexene

Epoxidation
(e.g., m-CPBA)

 Alkene
Functionality

Grignard Reaction
(Mg, ether/THF)

 Alkyl Bromide
Functionality

Nucleophilic Substitution
(e.g., NaCN, R₂NH)

 Alkyl Bromide
Functionality

6-Bromo-1,2-epoxyhexane 5-Hexenylmagnesium bromide
(Grignard Reagent)

Substituted Hexenes
(e.g., 6-cyano-1-hexene,

N-substituted 5-hexen-1-amines)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Bromo-1-hexene | 2695-47-8 | Benchchem [benchchem.com]

2. CAS 2695-47-8: 6-Bromo-1-hexene | CymitQuimica [cymitquimica.com]

3. 6-Bromo-1-hexene | C6H11Br | CID 75906 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 6-Bromo-1-hexene | 2695-47-8 [chemicalbook.com]

5. chemscene.com [chemscene.com]

6. 6-溴-1-己烯 95% | Sigma-Aldrich [sigmaaldrich.com]

7. 6-Brom-1-hexen 95% | Sigma-Aldrich [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1265582?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265582?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1265582
https://cymitquimica.com/cas/2695-47-8/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-1-hexene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1229923.htm
https://www.chemscene.com/2695-47-8.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/247219
https://www.sigmaaldrich.com/DE/de/product/aldrich/247219
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. 6-Bromo-1-hexene synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [In-Depth Technical Guide to 6-Bromo-1-hexene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265582#molecular-weight-of-6-bromo-1-hexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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